Cas no 1643574-97-3 (Glycine, N-[(1,1-dimethylethoxy)carbonyl]-N-2-thiazolyl-)
Glycine, N-[(1,1-dimethylethoxy)carbonyl]-N-2-thiazolyl- Chemical and Physical Properties
Names and Identifiers
-
- Glycine, N-[(1,1-dimethylethoxy)carbonyl]-N-2-thiazolyl-
- SCHEMBL6982226
- 2-{[(tert-butoxy)carbonyl](1,3-thiazol-2-yl)amino}acetic acid
- 1643574-97-3
- EN300-6508535
- AKOS026745514
-
- Inchi: 1S/C10H14N2O4S/c1-10(2,3)16-9(15)12(6-7(13)14)8-11-4-5-17-8/h4-5H,6H2,1-3H3,(H,13,14)
- InChI Key: UXBIQTZUKMHXMM-UHFFFAOYSA-N
- SMILES: C(O)(=O)CN(C(OC(C)(C)C)=O)C1=NC=CS1
Computed Properties
- Exact Mass: 258.06742811g/mol
- Monoisotopic Mass: 258.06742811g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 17
- Rotatable Bond Count: 5
- Complexity: 303
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 108Ų
Experimental Properties
- Density: 1.353±0.06 g/cm3(Predicted)
- Boiling Point: 382.1±44.0 °C(Predicted)
- pka: 3.12±0.10(Predicted)
Glycine, N-[(1,1-dimethylethoxy)carbonyl]-N-2-thiazolyl- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-6508535-0.05g |
2-{[(tert-butoxy)carbonyl](1,3-thiazol-2-yl)amino}acetic acid |
1643574-97-3 | 0.05g |
$612.0 | 2023-05-31 | ||
| Enamine | EN300-6508535-0.1g |
2-{[(tert-butoxy)carbonyl](1,3-thiazol-2-yl)amino}acetic acid |
1643574-97-3 | 0.1g |
$640.0 | 2023-05-31 | ||
| Enamine | EN300-6508535-0.25g |
2-{[(tert-butoxy)carbonyl](1,3-thiazol-2-yl)amino}acetic acid |
1643574-97-3 | 0.25g |
$670.0 | 2023-05-31 | ||
| Enamine | EN300-6508535-0.5g |
2-{[(tert-butoxy)carbonyl](1,3-thiazol-2-yl)amino}acetic acid |
1643574-97-3 | 0.5g |
$699.0 | 2023-05-31 | ||
| Enamine | EN300-6508535-1.0g |
2-{[(tert-butoxy)carbonyl](1,3-thiazol-2-yl)amino}acetic acid |
1643574-97-3 | 1g |
$728.0 | 2023-05-31 | ||
| Enamine | EN300-6508535-2.5g |
2-{[(tert-butoxy)carbonyl](1,3-thiazol-2-yl)amino}acetic acid |
1643574-97-3 | 2.5g |
$1428.0 | 2023-05-31 | ||
| Enamine | EN300-6508535-5.0g |
2-{[(tert-butoxy)carbonyl](1,3-thiazol-2-yl)amino}acetic acid |
1643574-97-3 | 5g |
$2110.0 | 2023-05-31 | ||
| Enamine | EN300-6508535-10.0g |
2-{[(tert-butoxy)carbonyl](1,3-thiazol-2-yl)amino}acetic acid |
1643574-97-3 | 10g |
$3131.0 | 2023-05-31 |
Glycine, N-[(1,1-dimethylethoxy)carbonyl]-N-2-thiazolyl- Related Literature
-
Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
-
Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
-
Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
-
Eunkyung Choi,Minjoo Ryu,Haeri Lee,Ok-Sang Jung Dalton Trans., 2017,46, 4595-4601
Additional information on Glycine, N-[(1,1-dimethylethoxy)carbonyl]-N-2-thiazolyl-
Introduction to Glycine, N-[(1,1-dimethylethoxy)carbonyl]-N-2-thiazolyl] and Its Significance in Modern Chemical Biology
Glycine, N-[(1,1-dimethylethoxy)carbonyl]-N-2-thiazolyl] is a specialized compound with the CAS number 1643574-97-3, which has garnered significant attention in the field of chemical biology due to its unique structural and functional properties. This compound belongs to a class of derivatives that exhibit promising applications in pharmaceutical research and development, particularly in the synthesis of bioactive molecules. The presence of both a carbobenzyloxy (Cbz) group and a thiazole moiety makes this compound a versatile intermediate in the creation of more complex molecules.
The carbobenzyloxy group, denoted as N-[(1,1-dimethylethoxy)carbonyl], is a common protective group used in peptide synthesis. Its role is to protect the amino group during various chemical reactions, ensuring that the peptide chain remains stable and intact until the final stages of synthesis. This protective mechanism is crucial in multi-step synthetic processes where selective modification is required. The thiazole ring, on the other hand, is a heterocyclic aromatic compound that is widely found in nature and has been extensively studied for its biological activities. Thiazole derivatives are known for their antimicrobial, anti-inflammatory, and anticancer properties, making them valuable candidates for drug discovery.
Recent advancements in synthetic chemistry have enabled the efficient preparation of Glycine, N-[(1,1-dimethylethoxy)carbonyl]-N-2-thiazolyl], opening up new avenues for research in medicinal chemistry. The synthesis of this compound typically involves the reaction of glycine with a thiazole derivative under controlled conditions. The use of palladium-catalyzed cross-coupling reactions has been particularly effective in forming the desired C-N bond between the glycine moiety and the thiazole ring. These methods not only provide high yields but also minimize side reactions, ensuring the purity of the final product.
In the realm of pharmaceutical research, Glycine, N-[(1,1-dimethylethoxy)carbonyl]-N-2-thiazolyl] has shown great potential as a precursor for more complex bioactive molecules. For instance, it can be used to synthesize peptidomimetics, which are designed to mimic the biological activity of natural peptides but with improved stability and bioavailability. The thiazole ring can be further functionalized to introduce additional pharmacophores, enhancing the biological activity of the resulting compounds. This flexibility makes Glycine, N-[(1,1-dimethylethoxy)carbonyl]-N-2-thiazolyl] an invaluable tool in drug discovery pipelines.
One of the most exciting applications of this compound is in the development of targeted therapies for cancer. Thiazole derivatives have been shown to inhibit various enzymes involved in cancer cell proliferation and survival. By incorporating these derivatives into peptidomimetics or small molecule inhibitors, researchers can develop drugs that specifically target cancer cells while minimizing toxicity to healthy cells. Preliminary studies have demonstrated that Glycine, N-[(1,1-dimethylethoxy)carbonyl]-N-2-thiazolyl]-based compounds exhibit potent antitumor activity in vitro and in vivo. These findings highlight the potential of this compound as a lead molecule for further drug development.
The use of computational methods has also played a crucial role in understanding the structure-activity relationships (SAR) of Glycine, N-[(1,1-dimethylethoxy)carbonyl]-N-2-thiazolyl]. Molecular modeling studies have helped researchers predict how different modifications to the molecule can affect its biological activity. These predictions can then be validated through experimental studies, allowing for rapid optimization of lead compounds. The integration of computational chemistry with traditional synthetic methods has significantly accelerated the drug discovery process.
Another area where Glycine, N-[(1,1-dimethylethoxy)carbonyl]-N-2-thiazolyl] shows promise is in the treatment of infectious diseases. Thiazole derivatives have demonstrated efficacy against various bacterial and fungal pathogens due to their ability to disrupt essential cellular processes. By incorporating these derivatives into novel antimicrobial agents, researchers aim to combat antibiotic-resistant strains that pose a significant threat to global health. Initial studies have shown that Glycine-based compounds exhibit broad-spectrum antimicrobial activity against both Gram-positive and Gram-negative bacteria.
The development of new therapeutic agents is not without challenges. One major hurdle is ensuring that these compounds are biologically active while maintaining good pharmacokinetic properties such as solubility, stability, and metabolic clearance. Advances in medicinal chemistry have provided innovative solutions to these challenges by designing molecules that are optimized for both efficacy and pharmacokinetic performance. For example, modifications to the thiazole ring can enhance solubility while preserving biological activity.
The future prospects for Glycine, N-[(1,1-dimethylethoxy)carbonyl]-N-2-thiazolyl] are vast and exciting. As our understanding of its structural and functional properties continues to grow,so does its potential as a tool for drug discovery。 New synthetic methodologies will likely emerge,allowing for more efficient production and diversification of derivatives。 Additionally, interdisciplinary approaches combining chemistry,biology,and computational science will further accelerate the development of novel therapeutic agents based on this compound。
1643574-97-3 (Glycine, N-[(1,1-dimethylethoxy)carbonyl]-N-2-thiazolyl-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)